Cas no 2306249-96-5 ((2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid)
(2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Piperidinedicarboxylic acid, 4-amino-2-methyl-, 1-(phenylmethyl) ester, (2S,4R)-
- (2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
-
- Inchi: 1S/C15H20N2O4/c1-11-9-15(16,13(18)19)7-8-17(11)14(20)21-10-12-5-3-2-4-6-12/h2-6,11H,7-10,16H2,1H3,(H,18,19)/t11-,15+/m0/s1
- InChI Key: HFGUNJXBPQIORD-XHDPSFHLSA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)CC[C@](N)(C(O)=O)C[C@@H]1C
(2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1549412-1g |
(2S,4R)-4-amino-1-((benzyloxy)carbonyl)-2-methylpiperidine-4-carboxylic acid |
2306249-96-5 | 98% | 1g |
¥16483 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA023-100MG |
(2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid |
2306249-96-5 | 95% | 100MG |
¥ 2,052.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA023-250MG |
(2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid |
2306249-96-5 | 95% | 250MG |
¥ 3,280.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA023-500MG |
(2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid |
2306249-96-5 | 95% | 500MG |
¥ 5,464.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA023-1G |
(2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid |
2306249-96-5 | 95% | 1g |
¥ 8,190.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA023-5G |
(2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid |
2306249-96-5 | 95% | 5g |
¥ 24,571.00 | 2023-04-05 | |
| Ambeed | A605894-1g |
(2S,4R)-4-Amino-1-((benzyloxy)carbonyl)-2-methylpiperidine-4-carboxylic acid |
2306249-96-5 | 97% | 1g |
$1648.0 | 2024-07-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA023-100mg |
(2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid |
2306249-96-5 | 95% | 100mg |
¥2015.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA023-250mg |
(2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid |
2306249-96-5 | 95% | 250mg |
¥3220.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA023-500mg |
(2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid |
2306249-96-5 | 95% | 500mg |
¥5366.0 | 2024-04-22 |
(2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on (2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
(2S,4R)-4-Amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic Acid: A Comprehensive Overview
The compound with CAS No 2306249-96-5, commonly referred to as (2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development.
Chemical Structure and Synthesis
The molecule features a piperidine ring system with specific stereochemistry at the 2S and 4R positions. The presence of an amino group at position 4 and a benzyloxycarbonyl (Cbz) protecting group at position 1 adds complexity to its structure. The carboxylic acid functionality at position 4 further enhances its versatility in chemical reactions.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-step processes. Researchers have employed strategies such as ring-closing metathesis and stereoselective hydrogenation to construct the piperidine core. The use of protecting groups like the Cbz group has been pivotal in controlling reactivity during the synthesis.
Biological Activity and Applications
Studies have shown that (2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid exhibits promising biological activity, particularly in modulating enzyme activity and cellular signaling pathways. Its stereochemistry plays a crucial role in determining its interactions with biological targets.
Recent research has explored its potential as a lead compound in drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases. The molecule's ability to inhibit specific enzymes involved in disease progression has been a focal point of investigation.
Latest Research Findings
In a groundbreaking study published in 2023, scientists demonstrated that this compound can selectively inhibit a key enzyme involved in cancer cell proliferation. The study utilized advanced techniques such as X-ray crystallography to elucidate the molecular mechanism of inhibition.
Another notable finding involves the compound's role in modulating neuroprotective pathways. Researchers have reported that it exhibits neuroprotective effects in vitro, suggesting potential applications in treating neurodegenerative disorders such as Alzheimer's disease.
Conclusion
(2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid represents a compelling example of how structural complexity can be harnessed to develop innovative therapeutic agents. With ongoing research uncovering new insights into its biological activity and potential applications, this compound continues to be a focal point in chemical and pharmacological research.
2306249-96-5 ((2S,4R)-4-amino-1-[(benzyloxy)carbonyl]-2-methylpiperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)